Cas no 1172295-30-5 (4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one)

• Product Name: 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one
• CAS No: 1172295-30-5
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5913208
• PubChem ID: 44094479
• Update Time: 2025-08-05

4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one
• 4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
• 4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
• AKOS005745626
• 1172295-30-5
• F5668-4927
• 4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1-[(thiophen-2-yl)methyl]pyrrolidin-2-one

• Inchi： 1S/C16H14N4O2S/c21-14-8-11(9-20(14)10-12-4-3-7-23-12)16-18-15(19-22-16)13-5-1-2-6-17-13/h1-7,11H,8-10H2
• InChI Key： XODKCXKPDHFQAE-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2)CC(C2ON=C(C3=NC=CC=C3)N=2)CC1=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one

Introduction to 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one (CAS No. 1172295-30-5)

4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one, with the CAS number 1172295-30-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrrolidinone core, a pyridine moiety, an oxadiazole ring, and a thiophene substituent. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The pyrrolidinone core is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and its conformational flexibility. The presence of the pyridine moiety enhances the compound's lipophilicity and can improve its pharmacokinetic properties. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The thiophene substituent adds further complexity and can influence the compound's electronic properties and biological activity.

Recent studies have explored the potential of 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl-1-(thiophen-2-y)methylpyrrolidinone has been further characterized through preclinical studies. These studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties, as well as its toxicity profile. Results indicate that the compound has favorable pharmacokinetic properties, with good oral bioavailability and low toxicity at therapeutic doses.

Clinical trials are currently underway to assess the safety and efficacy of 4-[3-(pyridin)-1-(thiophen)methyl]pyrrolidinone in human subjects. Early-phase trials have shown promising results, with patients exhibiting improved symptoms and no significant adverse effects. These findings have paved the way for larger-scale trials to further validate the therapeutic potential of this compound.

The structural diversity and biological activity of 4-[3-(pyridin)-1-(thiophen)methyl]pyrrolidinone make it an attractive target for drug discovery and development. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these efforts.

In conclusion, 4-[3-(pyridin)-1-(thiophen)methyl]pyrrolidinone (CAS No. 1172295)-30-) is a multifaceted compound with significant potential in various therapeutic areas. Its unique combination of structural features contributes to its broad spectrum of biological activities, making it a valuable asset in the quest for new treatments for neurodegenerative diseases and inflammatory conditions. As research continues to advance, it is anticipated that this compound will play an increasingly important role in pharmaceutical development.